Cas no 2381248-02-6 (3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2381248-02-6
• MF: C₈H₈F₂O₂
• MW: 174.14
• CID: 6794765
• Update Time: 2025-10-31

3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• 2,2-Difluoro-3-vinylbicyclo[1.1.1]pentane-1-carboxylic Acid

• Inchi： 1S/C8H8F2O2/c1-2-6-3-7(4-6,5(11)12)8(6,9)10/h2H,1,3-4H2,(H,11,12)
• InChI Key： VZKNNOCCNLLRJG-UHFFFAOYSA-N
• SMILES： C12(C(F)(F)C(C1)(C(O)=O)C2)C=C

Additional information on 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid

Research Briefing on 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2381248-02-6)

3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2381248-02-6) is a novel bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the strained bicyclo[1.1.1]pentane scaffold and the presence of fluorine atoms, make it a promising candidate for drug discovery and development. This briefing aims to provide an overview of the latest research advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and innovative strategies employed to access 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid. Researchers have developed efficient routes involving photochemical and transition metal-catalyzed reactions to construct the bicyclo[1.1.1]pentane core. The incorporation of fluorine atoms has been achieved through selective fluorination techniques, which enhance the compound's metabolic stability and binding affinity to biological targets. These synthetic advancements have paved the way for further exploration of its pharmacological properties.

In terms of biological activity, preliminary investigations suggest that 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, which are implicated in chronic inflammatory diseases. Additionally, its unique structural motif has shown promise in improving drug-like properties, such as solubility and permeability, making it a valuable scaffold for the design of new therapeutics.

One of the most exciting developments is the potential application of this compound in targeted drug delivery systems. Researchers have explored its use as a bioisostere for traditional carboxylic acids, leveraging its enhanced stability and reduced susceptibility to enzymatic degradation. This approach has been particularly relevant in the development of prodrugs and antibody-drug conjugates (ADCs), where the compound's properties can improve pharmacokinetics and therapeutic efficacy. Early-stage preclinical studies have shown encouraging results, warranting further investigation.

Despite these promising findings, challenges remain in the optimization of 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid for clinical use. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed. Ongoing research is focused on structure-activity relationship (SAR) studies to refine the compound's properties and identify derivatives with improved selectivity and potency. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-Ethenyl-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid represents a cutting-edge example of how innovative chemical design can drive advancements in medicinal chemistry. Its unique structural attributes and promising biological activities position it as a compelling candidate for further development. As research continues to unfold, this compound may hold the key to addressing unmet medical needs in areas such as inflammation, oncology, and infectious diseases. The scientific community eagerly anticipates future breakthroughs in this exciting field.